Eperisone hydrochloride

Description

Eperisone hydrochloride is an antispasmodic drug and a centrally acting muscle relaxant used to alleviate muscle stiffness, spasms, and pain . It is formulated as the eperisone hydrochloride salt . The drug functions by relaxing skeletal and vascular smooth muscles, leading to a reduction in myotonia, improved circulation, and suppression of the pain reflex . Eperisone inhibits the neural activity and pain sensation by blocking voltage-gated sodium channels in the brain stem . Unlike some other antispasmodic drugs, eperisone has a relatively low incidence of sedation, making it a favorable option for patients who need antispasmodic therapy without reduced alertness .

Eperisone hydrochloride is used to treat a variety of conditions, including spastic paralysis associated with cerebrovascular disease, spastic spinal paralysis, cervical spondylosis, postoperative sequelae, and trauma-related sequelae like spinal or head injuries . It is also indicated for amyotrophic lateral sclerosis, cerebral palsy, spinocerebellar degeneration, spinal vascular diseases, and conditions such as cervical syndrome, periarthritis of the shoulder, and lumbago . Studies have shown that eperisone can effectively reduce symptoms such as pain and stiffness in patients with cervical spondylosis and painful rheumatic conditions . It may also be effective in reducing pain in acute lower back pain patients by improving paraspinal blood flow .

Eperisone's efficacy and safety have been demonstrated in clinical studies, where it has been shown to be a valuable and safer alternative to other muscle relaxants for treating low back pain . One study compared eperisone to thiocolchicoside in patients with acute low back pain and found that both medications had comparable analgesic and muscle relaxant efficacy, with eperisone showing fewer side effects . Similar chemical compounds that also act as muscle relaxants include thiocolchicoside. Eperisone is available in countries like India, South Korea, and Bangladesh .

• CAS No.: 56839-43-1
• Product Name: Eperisone hydrochloride
• Molecular Formula: C17H26ClNO
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 1-(4-ethylphenyl)-2-methyl-3-piperidin-1-ylpropan-1-one;hydrochloride
• Standard InChI: InChI=1S/C17H25NO.ClH/c1-3-15-7-9-16(10-8-15)17(19)14(2)13-18-11-5-4-6-12-18;/h7-10,14H,3-6,11-13H2,1-2H3;1H
• Standard InChIKey: GTAXGNCCEYZRII-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)C(C)CN2CCCCC2.Cl
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C(C)CN2CCCCC2.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (4'-ethyl-2-methyl-3-piperidino)propiophenone; 4-EMPP; E-0646; eperisone
• PubChem Compound: 123698
• Last Modified: Aug 15 2023